molecular formula C14H10N4O4 B5910365 N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide

Cat. No. B5910365
M. Wt: 298.25 g/mol
InChI Key: PBVYTCXIDCOKPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide, also known as ABDA, is a fluorescent probe used in scientific research to detect protein conformational changes, protein-protein interactions, and protein-ligand interactions. ABDA is a highly sensitive and selective probe that can be used in a variety of applications, including drug discovery, biochemistry, and structural biology.

Mechanism of Action

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide works by binding to proteins and undergoing a conformational change that results in a change in fluorescence intensity. The mechanism of action of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from an excited fluorophore to a nearby acceptor molecule. The change in fluorescence intensity of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide upon binding to a protein can be used to detect conformational changes, protein-protein interactions, and protein-ligand interactions.
Biochemical and Physiological Effects:
N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a non-toxic and non-invasive probe that does not have any known biochemical or physiological effects. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a highly selective probe that can be used to detect specific protein-ligand interactions without interfering with the normal function of the protein.

Advantages and Limitations for Lab Experiments

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has several advantages for lab experiments, including its high sensitivity and selectivity, its ability to detect conformational changes, protein-protein interactions, and protein-ligand interactions, and its non-toxic and non-invasive nature. However, N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide also has some limitations, including its dependence on the presence of a fluorophore and the need for specialized equipment to detect changes in fluorescence intensity.

Future Directions

There are several future directions for the use of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide in scientific research. One potential application is in the development of new drugs that target specific proteins or protein-ligand interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to screen large libraries of compounds for their ability to bind to specific proteins or induce conformational changes. Another potential application is in the study of protein-protein interactions and the development of new therapies that target these interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to identify specific protein-protein interactions that are involved in disease pathways and to develop new drugs that disrupt these interactions. Finally, N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used in the study of protein-ligand interactions and the development of new therapies that target these interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide can be used to identify specific protein-ligand interactions that are involved in disease pathways and to develop new drugs that modulate these interactions.

Synthesis Methods

The synthesis of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide involves the reaction of 2-nitrobenzoyl chloride with aniline to form 2-nitro-N-phenylbenzamide. This intermediate is then reduced to N-phenyl-2-aminobenzamide, which is further reacted with acetic anhydride to form N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide. The synthesis of N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a well-established method and has been reported in numerous scientific publications.

Scientific Research Applications

N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has been widely used in scientific research to detect protein conformational changes, protein-protein interactions, and protein-ligand interactions. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide is a highly sensitive and selective probe that can be used in a variety of applications, including drug discovery, biochemistry, and structural biology. N-(6-anilino-4,7-dioxo-4,7-dihydro-2,1,3-benzoxadiazol-5-yl)acetamide has been used to study the binding of small molecules to proteins, the conformational changes of proteins upon ligand binding, and the interactions between proteins and other biomolecules.

properties

IUPAC Name

N-(4,7-dioxo-6-phenylimino-1,3-dihydro-2,1,3-benzoxadiazol-5-ylidene)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10N4O4/c1-7(19)15-9-10(16-8-5-3-2-4-6-8)14(21)12-11(13(9)20)17-22-18-12/h2-6,17-18H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBVYTCXIDCOKPE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N=C1C(=NC2=CC=CC=C2)C(=O)C3=C(C1=O)NON3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzofurazan-4,7(4H,7H)-dione, 5-acetylamino-6-phenylamino-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.